![molecular formula C9H21NO2 B6252299 5-[(2-methoxyethyl)(methyl)amino]pentan-2-ol CAS No. 1250836-57-7](/img/no-structure.png)
5-[(2-methoxyethyl)(methyl)amino]pentan-2-ol
Description
5-[(2-methoxyethyl)(methyl)amino]pentan-2-ol is a chemical compound with the molecular formula C9H21NO2 and a molecular weight of 175.27 . The IUPAC name for this compound is 5-[(2-methoxyethyl)(methyl)amino]-2-pentanol . The compound is available from various suppliers for research and development purposes .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H21NO2/c1-9(11)5-4-6-10(2)7-8-12-3/h9,11H,4-8H2,1-3H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Future Directions
The future directions for the study and application of 5-[(2-methoxyethyl)(methyl)amino]pentan-2-ol are not specified in the search results. Given that it is available for custom synthesis , it could potentially be used in a variety of research and development applications. Further studies could explore its potential uses in various fields such as medicinal chemistry, materials science, and more.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-[(2-methoxyethyl)(methyl)amino]pentan-2-ol involves the reaction of 2-methoxyethanol with methylamine to form N-methyl-2-methoxyethylamine, which is then reacted with 2-bromo-5-pentanol to yield the final product.", "Starting Materials": [ "2-methoxyethanol", "methylamine", "2-bromo-5-pentanol" ], "Reaction": [ "Step 1: React 2-methoxyethanol with methylamine in the presence of a base such as sodium hydroxide to form N-methyl-2-methoxyethylamine.", "Step 2: React N-methyl-2-methoxyethylamine with 2-bromo-5-pentanol in the presence of a palladium catalyst and a base such as potassium carbonate to yield 5-[(2-methoxyethyl)(methyl)amino]pentan-2-ol." ] } | |
CAS RN |
1250836-57-7 |
Molecular Formula |
C9H21NO2 |
Molecular Weight |
175.3 |
Purity |
95 |
Origin of Product |
United States |
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